Cas no 68766-79-0 (5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)-)

5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)- structure
68766-79-0 structure
Product Name:5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)-
CAS No:68766-79-0
MF:C20H15NO2
MW:301.338605165482
CID:528914
PubChem ID:6385545
Update Time:2025-04-19

5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)-
    • (4Z)-2-[(E)-2-phenylethenyl]-4-[(E)-3-phenylprop-2-enylidene]-1,3-oxazol-5-one
    • AC1O4CKY
    • NSC201755
    • NSC-201755
    • SCHEMBL22692997
    • CHEBI:113065
    • DTXSID80423016
    • 68766-79-0
    • Inchi: 1S/C20H15NO2/c22-20-18(13-7-12-16-8-3-1-4-9-16)21-19(23-20)15-14-17-10-5-2-6-11-17/h1-15H/b12-7+,15-14+,18-13-
    • InChI Key: CQLPNSSOUAVJOB-DWVGNRLYSA-N
    • SMILES: O1C(/C(=C/C=C/C2C=CC=CC=2)/N=C1C=CC1C=CC=CC=1)=O |t:16|

Computed Properties

  • Exact Mass: 301.11035
  • Monoisotopic Mass: 301.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 38.7A^2

Experimental Properties

  • Density: 1.08
  • Boiling Point: 463.3°Cat760mmHg
  • Flash Point: 197.9°C
  • Refractive Index: 1.58
  • PSA: 38.66
  • LogP: 3.68800

5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)- Related Literature

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